Cas no 923751-55-7 (2-chloro-1-{2,5-dimethyl-1-4-(methylsulfanyl)phenyl-1H-pyrrol-3-yl}ethan-1-one)

• Product Name: 2-chloro-1-{2,5-dimethyl-1-4-(methylsulfanyl)phenyl-1H-pyrrol-3-yl}ethan-1-one
• CAS No: 923751-55-7
• MF: C₁₅H₁₆ClNOS
• MW: 293.811641693115
• MDL: MFCD08445023
• CID: 5235601
• Update Time: 2025-07-21

2-chloro-1-{2,5-dimethyl-1-4-(methylsulfanyl)phenyl-1H-pyrrol-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[2,5-dimethyl-1-[4-(methylthio)phenyl]-1H-pyrrol-3-yl]-
• 2-Chloro-1-(2,5-dimethyl-1-(4-(methylthio)phenyl)-1h-pyrrol-3-yl)ethan-1-one
• 2-chloro-1-{2,5-dimethyl-1-4-(methylsulfanyl)phenyl-1H-pyrrol-3-yl}ethan-1-one

• MDL： MFCD08445023
• Inchi： 1S/C15H16ClNOS/c1-10-8-14(15(18)9-16)11(2)17(10)12-4-6-13(19-3)7-5-12/h4-8H,9H2,1-3H3
• InChI Key： DYLLRANFUGFOCA-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C)N(C2=CC=C(SC)C=C2)C=1C)CCl

Additional information on 2-chloro-1-{2,5-dimethyl-1-4-(methylsulfanyl)phenyl-1H-pyrrol-3-yl}ethan-1-one

Comprehensive Overview of 2-chloro-1-{2,5-dimethyl-1-4-(methylsulfanyl)phenyl-1H-pyrrol-3-yl}ethan-1-one (CAS No. 923751-55-7)

The compound 2-chloro-1-{2,5-dimethyl-1-4-(methylsulfanyl)phenyl-1H-pyrrol-3-yl}ethan-1-one (CAS No. 923751-55-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chloro substituent, a methylsulfanyl moiety, and a pyrrole ring system. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly interested in this compound due to its versatility in synthetic chemistry and its role as a building block for more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-chloro-1-{2,5-dimethyl-1-4-(methylsulfanyl)phenyl-1H-pyrrol-3-yl}ethan-1-one has surged, driven by advancements in drug discovery and organic synthesis. The pyrrole core, a common motif in bioactive molecules, is particularly noteworthy for its electron-rich nature, which facilitates interactions with biological targets. This compound’s methylsulfanyl group also enhances its lipophilicity, a property critical for optimizing drug delivery systems. Such characteristics align with current trends in medicinal chemistry, where researchers prioritize molecules with tunable pharmacokinetic profiles.

The synthesis of CAS No. 923751-55-7 typically involves multi-step reactions, including Friedel-Crafts acylation and halogenation processes. These methods are well-documented in peer-reviewed literature, making the compound accessible to synthetic chemists. Its chloro and ketone functionalities offer reactive sites for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability is particularly valuable in high-throughput screening campaigns, a hot topic in modern drug development.

From an industrial perspective, 2-chloro-1-{2,5-dimethyl-1-4-(methylsulfanyl)phenyl-1H-pyrrol-3-yl}ethan-1-one has garnered attention for its potential role in agrochemical formulations. The methylsulfanyl group, for instance, is known to influence the bioactivity of pesticides and herbicides. As sustainability becomes a focal point in agriculture, researchers are exploring eco-friendly derivatives of such compounds to reduce environmental impact. This aligns with frequent searches on “green chemistry in agrochemicals” and “sustainable crop protection.”

In material science, the compound’s aromatic and heterocyclic structure lends itself to applications in organic electronics. Its potential use in conductive polymers or light-emitting diodes (LEDs) is an area of active investigation. With the rise of flexible electronics and wearable technology, molecules like CAS No. 923751-55-7 are being evaluated for their optoelectronic properties. This ties into popular search queries such as “organic semiconductors” and “next-gen electronic materials.”

Safety and handling of 2-chloro-1-{2,5-dimethyl-1-4-(methylsulfanyl)phenyl-1H-pyrrol-3-yl}ethan-1-one are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended. This reflects broader concerns about chemical safety in research labs, a topic frequently searched by professionals and students alike.

In summary, CAS No. 923751-55-7 represents a multifaceted compound with significant promise across diverse fields. Its structural features, including the pyrrole ring, chloro substituent, and methylsulfanyl group, make it a valuable candidate for further study. Whether in pharmaceuticals, agrochemicals, or advanced materials, this molecule exemplifies the intersection of innovation and practicality in modern chemistry.